N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide

• IUPAC Name: N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide
• InChI: InChI=1S/C15H21NO/c1-3-12-7-9-13(10-8-12)11(2)16-15(17)14-5-4-6-14/h7-11,14H,3-6H2,1-2H3,(H,16,17)
• InChI Key: HCTHQWFXUGFBQY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=O)C2CCC2
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide, also known as eticlopride, is a chemical compound that belongs to the class of dopamine receptor antagonists. It is commonly used in scientific research to study the role of dopamine receptors in various physiological and pathological conditions.

Mechanism of Action

Eticlopride acts as a competitive antagonist of the dopamine D2 receptor, which is a G protein-coupled receptor. It binds to the receptor and prevents the binding of dopamine, which results in a decrease in the activation of downstream signaling pathways. The blockade of dopamine D2 receptors by N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide leads to a decrease in dopamine transmission in the brain, which is associated with various physiological and pathological conditions.
Biochemical and Physiological Effects
Eticlopride has been shown to have various biochemical and physiological effects in scientific research. It has been found to decrease locomotor activity, increase catalepsy, and impair learning and memory in animal models. Eticlopride has also been found to modulate the release of various neurotransmitters such as acetylcholine, glutamate, and GABA. In addition, N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

Eticlopride has several advantages for lab experiments. It is a selective antagonist of the dopamine D2 receptor, which allows for the investigation of the specific role of this receptor in various physiological and pathological conditions. Eticlopride is also a well-established compound with a known mechanism of action and pharmacokinetics. However, N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide has some limitations for lab experiments. It has a short half-life and requires frequent dosing to maintain the desired level of receptor blockade. In addition, N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide has poor blood-brain barrier penetration, which limits its use in studies involving the central nervous system.

Future Directions

For N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide research include investigating the role of dopamine D2 receptors in neuropsychiatric disorders, developing more selective and potent dopamine D2 receptor antagonists, and investigating the interaction between dopamine and other neurotransmitter systems in the brain.

Synthesis Methods

Eticlopride can be synthesized using various methods, including the reaction of 4-ethylphenethylamine with cyclobutanecarboxylic acid and subsequent reduction with lithium aluminum hydride. Another method involves the reaction of 4-ethylphenethylamine with cyclobutanone and subsequent reduction with sodium borohydride. Both methods yield N-[1-(4-ethylphenyl)ethyl]cyclobutanecarboxamide as a white crystalline powder with a melting point of 130-132°C.

Scientific Research Applications

Eticlopride is commonly used in scientific research to study the role of dopamine receptors in various physiological and pathological conditions. It is a selective antagonist of the dopamine D2 receptor, which is involved in the regulation of various functions such as movement, reward, and motivation. Eticlopride is used to block the dopamine D2 receptor and investigate the effects of dopamine depletion on behavior, cognition, and neurochemistry.